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Compound of Interest

Compound Name: Thallium(l) sulfate
CAS No.: 10031-59-1
Cat. No.: B1181138
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
Thallium(l) sulfate (TI2SOa4) in various solvents. The information presented herein is intended
to support research, development, and safety protocols within the scientific and pharmaceutical
communities. Thallium(l) sulfate is a highly toxic inorganic compound, and all handling should
be conducted with appropriate personal protective equipment and engineering controls.

Quantitative Solubility Data

The solubility of Thallium(l) sulfate is significantly dependent on the solvent and temperature.
The most well-documented data pertains to its solubility in water, which increases with

temperature.
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Solvent Temperature (°C) Solubility ( g/100 mL)
Water 0 2.70[1][2]

Water 20 4.87[1][2][3]

Water 100 18.45[1][2]

Information regarding the solubility of Thallium(l) sulfate in other solvents is primarily
qualitative. It is generally described as being soluble in dilute acids and having low solubility in
most organic solvents.

Solvent Solubility

Dilute Acids (e.g., H2SO4, HNO3) Soluble[4]

Ethanol Low Solubility

Methanol Low Solubility

Acetone Insoluble or Very Low Solubility[5]

Experimental Protocol: Determination of Thallium(l)
Sulfate Solubility via the Isothermal Saturation
Method

The following is a detailed methodology for determining the solubility of Thallium(l) sulfate in a
given solvent using the isothermal saturation and gravimetric analysis method. This protocol is
a synthesis of established methods for determining the solubility of inorganic salts.

1. Objective:

To determine the saturation solubility of Thallium(l) sulfate in a specific solvent at a constant

temperature.
2. Materials:

o Thallium(l) sulfate (analytical grade)
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Solvent of interest (e.g., deionized water, ethanol, dilute sulfuric acid)
Constant temperature water bath or incubator

Erlenmeyer flasks with stoppers

Magnetic stirrer and stir bars

Syringe filters (0.45 pm pore size, compatible with the solvent)
Pre-weighed, dry weighing bottles

Analytical balance (readable to 0.0001 g)

Drying oven

Desiccator

Appropriate Personal Protective Equipment (PPE): double gloves, safety goggles, lab coat,
and a respirator with a P100 filter when handling the solid.

. Procedure:
Preparation of Saturated Solution:

1. Add an excess amount of Thallium(l) sulfate to an Erlenmeyer flask containing a known
volume of the solvent. The presence of undissolved solid is necessary to ensure
saturation.

2. Place a magnetic stir bar in the flask, stopper it, and place it in a constant temperature
water bath set to the desired temperature.

3. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
stirring. This ensures that the solution reaches saturation.

Sample Withdrawal and Filtration:

1. After the equilibration period, cease stirring and allow the excess solid to settle.
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2. Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)
using a pre-warmed (if the temperature is above ambient) syringe.

3. Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed,
dry weighing bottle. This step is crucial to remove any undissolved solid particles.

o Gravimetric Analysis:
1. Accurately weigh the weighing bottle containing the filtered saturated solution.

2. Place the weighing bottle with the solution in a drying oven set to a temperature that will
evaporate the solvent without decomposing the Thallium(l) sulfate (e.g., 100-110°C for
agueous solutions).

3. Dry the sample to a constant weight. This is achieved when consecutive weighings, after
periods of cooling in a desiccator, show a negligible change in mass.

4. Record the final mass of the weighing bottle containing the dry Thallium(l) sulfate
residue.

I

. Data Analysis:

Mass of the solvent:

o Mass of solvent = (Mass of weighing bottle + solution) - (Mass of weighing bottle + dry
residue)

Mass of dissolved Thallium(l) sulfate:

o Mass of dissolved TI2SOa4 = (Mass of weighing bottle + dry residue) - (Mass of empty
weighing bottle)

Solubility Calculation:

o Solubility ( g/100 g solvent) = (Mass of dissolved TI2SOa4 / Mass of solvent) x 100

Experimental Workflow Visualization
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The following diagram illustrates the key stages of the isothermal saturation method for
determining the solubility of Thallium(l) sulfate.

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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